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Compound of Interest

2-(Dimethylamino)-4-
Compound Name:
methylpentanoic acid

Cat. No.: B12505323

Get Quote

Executive Summary & Chemical Profile

Objective: To establish a standardized, compliant workflow for the handling and disposal of 2-
(Dimethylamino)-4-methylpentanoic acid, ensuring personnel safety and environmental
integrity.

Chemical Identity:

¢ |[UPAC Name: 2-(Dimethylamino)-4-methylpentanoic acid[1][2][3]

Synonyms: N,N-Dimethyl-L-leucine; N,N-Dimethylleucine[1][2]

CAS Number: 2439-37-4[1][2]

Physical State: Solid (Off-white powder)[1][4][5]

Molecular Formula: CsH17NO2[1][2]
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Operational Directive: This compound is an organic amine derivative.[1] While often classified
as a standard laboratory irritant, its nitrogenous nature requires specific incineration protocols
to prevent the release of untreated nitrogen oxides (NOXx).[1] Do not dispose of via sanitary
sewer systems.[1]

Hazard Identification & Safety Matrix

Before disposal, the waste generator must characterize the risk.[1] This compound is generally
classified under GHS as an Irritant.[1]

Operational
Hazard Class GHS Code Hazard Statement o
Implication
Direct contact requires
) o Causes skin irritation. immediate washing;
Skin Irritation H315
[11[2] gloves are mandatory.
[6]
Dust generation poses
o Causes serious eye a high risk to ocular
Eye Irritation H319

irritation.[1][2][4]1[7][8] tissue; use safety
goggles.

Handling must occur
May cause respiratory  in a fume hood to
STOT-SE H335 T _ _
irritation.[1][2][4] prevent inhalation of

fines/dust.

Personal Protective Equipment (PPE) Standards

» Respiratory: NIOSH-approved N95 respirator if handling open powder outside a fume hood;
otherwise, local exhaust ventilation is primary.[1]

o Dermal: Nitrile rubber gloves (Minimum thickness: 0.11 mm; Breakthrough time: >480 min).

[1]

e Ocular: Chemical safety goggles (ANSI Z87.1 compliant). Side shields alone are insufficient
for powder handling.
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Disposal Procedures: The Core Protocol

The disposal strategy relies on High-Temperature Incineration.[1] The presence of the

dimethylamino group means thermal decomposition will generate nitrogen oxides (NOx), which

must be scrubbed by the incineration facility.[1]

Method A: Solid Waste Stream (Preferred)[1]

o Applicability: Bulk powder, contaminated solids, or spill cleanup debris.[1]

e Protocol:

[¢]

Collect material in a chemically compatible container (High-Density Polyethylene - HDPE
is recommended).[1]

Label the container clearly with "Hazardous Waste - Solid" and the specific chemical
name.[1] Avoid vague labels like "Organic Waste."

Seal the container to prevent dust release.

Transfer to a licensed hazardous waste incinerator equipped with an afterburner and
scrubber system.

Method B: Liquid Waste Stream (Solutions)[1]

o Applicability: Reaction mixtures or mother liquors containing the compound.[1]

e Protocol:

o If the compound is dissolved in a combustible solvent (e.g., methanol, ethanol), the

solution can be sent directly for fuel blending/incineration.[1]

If dissolved in water: Do not discharge to the drain.[9] Collect as "Aqueous Organic Waste"
for off-site treatment.[1]

Causality: Discharging amine-containing compounds into water systems can contribute to
eutrophication and may react with disinfection byproducts in wastewater treatment plants.

[1]
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Disposal Decision Tree

The following logic flow dictates the correct disposal path based on the state of the waste.

Waste Generation:
2-(Dimethylamino)-4-methylpentanoic acid

Is the waste Solid or Liquid?

Liquid

Solid / Powder Liquid Solution

Is the solvent
combustible?

v

Pack in HDPE Container
Label: '"Hazardous Waste - Solid'

No (e.g., Water)

Classify as 'Flammable Waste' Collect as 'Aqueous Organic'
Method: Fuel Blending Do NOT Drain Pour

Final Disposal:
Incineration with Scrubber

Click to download full resolution via product page

Figure 1: Logical decision tree for classifying and routing 2-(Dimethylamino)-4-
methylpentanoic acid waste streams.[1][2]
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Spill Response & Cleanup

In the event of a spill, immediate containment is necessary to prevent aerosolization of the
irritant powder.[1]

Step-by-Step Protocol:

o Evacuate & Ventilate: If the spill is large (>50g) and outside a hood, evacuate the immediate
area to allow dust to settle.[1]

o PPE Donning: Wear goggles, nitrile gloves, and a lab coat.[1] Use a respirator if dust is
visible in the air.[6]

o Containment: Cover the spill with a damp paper towel or absorbent pad.

o Scientific Rationale: Dampening the powder prevents the generation of airborne
particulates (fines) during the sweeping process [1].

o Collection: Sweep the damp material into a dustpan or use a HEPA-filtered vacuum.[1] Do
not use a standard shop vacuum as it may disperse fine irritants through the exhaust.[1]

o Decontamination: Wipe the surface with water followed by ethanol.[1]

o Disposal: Place all cleanup materials (wipes, gloves, debris) into the solid hazardous waste
container.

Regulatory & Compliance Context

Compliance is not optional.[10] The following regulations typically apply to this class of
chemical:

 RCRA (USA): While not explicitly listed as a P- or U-listed waste, it falls under the
"Characteristic" or "Process" waste definitions if mixed with solvents.[1][2] It must be profiled
as a chemical waste [2].

o EPA (USA): Disposal into storm drains or sanitary sewers is a violation of the Clean Water
Act due to the chemical oxygen demand (COD) and nitrogen content.[1][2]
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European Waste Catalogue (EWC): Classify under 16 05 06* (laboratory chemicals,
consisting of or containing hazardous substances, including mixtures of laboratory
chemicals).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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